Linoleyl arachidonate

• Molecular Formula: C38H64O2
• Molecular Weight: 552.9 g/mol
• InChI: InChI=1S/C38H64O2/c1-3-5-7-9-11-13-15-17-19-21-22-24-26-28-30-32-34-36-38(39)40-37-35-33-31-29-27-25-23-20-18-16-14-12-10-8-6-4-2/h11-14,17-20,22,24,28,30H,3-10,15-16,21,23,25-27,29,31-37H2,1-2H3/b13-11-,14-12-,19-17-,20-18-,24-22-,30-28-
• InChIKey: BMVIOBOTDSTLAP-BAGCZXHXSA-N

Linoleyl Arachidonate: Chemical Identity & Baseline Characteristics

Linoleyl arachidonate (CAS 2692623-73-5) is a mixed-chain wax ester comprising a linoleyl alcohol (18:2 n-6) esterified to arachidonic acid (20:4 n-6) [1]. This compound belongs to the wax ester class (CHEBI:10036) and is formally designated as 9Z,12Z-octadecadienyl 5Z,8Z,11Z,14Z-eicosatetraenoate, with the lipid maps shorthand WE(18:2/20:4) [2]. It exhibits a molecular formula of C38H64O2, a molecular weight of 552.91 g/mol, and is typically supplied as a solid at room temperature with a predicted density of 0.890±0.06 g/cm³ . The compound contains six double bonds across its two fatty acyl chains, conferring significant unsaturation and defining its reactivity profile in both autoxidation and enzymatic transformation studies [3].

Oxidative Susceptibility Probe High-unsaturation wax ester for accelerated stability and antioxidant screening.

Lipidomics Analytical Standard Defined mass and fragmentation pattern enable unambiguous identification in complex extracts.

Metabolic Turnover Tracer Mixed-chain configuration supports differential enzymatic hydrolysis studies.

• [1] ChEBI. Linoleyl arachidonate (CHEBI:165667). European Bioinformatics Institute. View Source
• [2] LIPID MAPS Structure Database (LMSD). LMFA07010160: Linoleyl arachidonate. View Source
• [3] Holman RT, Elmer OC. The rates of oxidation of unsaturated fatty acids and esters. J Am Oil Chem Soc. 1947;24(4):127-129. View Source

Linoleyl Arachidonate: Why Generic Esters Cannot Substitute

Wax esters with identical carbon counts (C38) but differing double bond positions or saturation states exhibit divergent physicochemical behaviors and biological fates that preclude simple substitution. Linoleyl arachidonate (WE 38:6) contains six double bonds distributed across both acyl chains, resulting in a distinct oxidative susceptibility profile compared to less unsaturated analogs like arachidyl linoleate (WE 38:2) [1]. The relative oxidation rate of arachidonate-containing esters is approximately 2-fold higher than linolenate-containing counterparts and 40-fold higher than oleate-based esters [2]. Furthermore, the specific regiospecificity of enzymatic hydrolysis and transacylation processes differentiates this compound from positional isomers and phospholipid-based alternatives [3]. These intrinsic structural differences translate into non-interchangeable performance in quantitative lipidomics, oxidative stability studies, and metabolic tracing applications [4].

Linoleyl arachidonate (WE 38:6) Arachidyl linoleate (WE 38:2) Substantially lower oxidation susceptibility may confound accelerated stability assessments.

Exact mass 552.49 Da Arachidyl linoleate (560.55 Da) 8 Da shift alters retention and MS/MS transitions, risking misidentification in lipidomics.

Mixed-chain linoleoyl-arachidonoyl Symmetrical diarachidonoyl species Differential enzymatic turnover reported; metabolic tracing outcomes may not transfer.

• [1] LIPID MAPS Structure Database (LMSD). Comparative data: Linoleyl arachidonate (LMFA07010160, WE 38:6) vs. Arachidyl linoleate (LMFA07010162, WE 38:2). View Source
• [2] Frankel EN. Lipid Oxidation (Second Edition). The Oily Press, 2012. Chapter 1: Relative oxidizability of fatty esters. View Source
• [3] Pind S, Kuksis A, Myher JJ, Marai L. Metabolism of unique diarachidonoyl and linoleoylarachidonoyl species of ethanolamine and choline phosphoglycerides in rat testes. Biochim Biophys Acta. 2002;1585(2-3):109-117. View Source
• [4] Newman JW, Watanabe T, Hammock BD. The simultaneous quantification of cytochrome P450 dependent linoleate and arachidonate metabolites in urine by HPLC-MS/MS. J Lipid Res. 2002;43(9):1563-1578. View Source

Linoleyl Arachidonate: Differentiation Evidence

Oxidative Susceptibility vs. Less Unsaturated Wax Esters

Linoleyl arachidonate exhibits a relative oxidation rate that is 2-fold greater than linolenate-containing esters and approximately 40-fold greater than oleate-containing esters, as measured by oxygen uptake in neat systems without added initiators [1]. This positions the compound at the extreme end of oxidative susceptibility among common PUFA esters, making it a critical standard for accelerated stability testing and antioxidant screening [2].

Oxidation Rate Comparison

Reported

195 (arachidonate basis) vs oleate=1, linolenate=98

Positions compound at extreme of oxidative susceptibility for screening.

Measured in neat systems without added initiators.

Evidence Dimension	Relative oxidation rate (oxygen uptake)
Target Compound Data	Relative rate: 195 (arachidonate ester basis)
Comparator Or Baseline	Oleate ester: Relative rate = 1; Linolenate ester: Relative rate = 98
Quantified Difference	2× greater than linolenate ester; 40× greater than oleate ester
Conditions	Neat systems, oxygen uptake measurement, no added initiators

Why This Matters

For researchers designing oxidative stability studies or evaluating antioxidant efficacy, the 40-fold difference in baseline oxidation rate necessitates use of the exact ester species to avoid confounding results.

• [1] Holman RT, Elmer OC. The rates of oxidation of unsaturated fatty acids and esters. J Am Oil Chem Soc. 1947;24(4):127-129. View Source
• [2] Frankel EN. Lipid Oxidation (Second Edition). The Oily Press, 2012. Table 1.1: Relative rates of oxidation of fatty esters. View Source

Structural Distinction from Arachidyl Linoleate in Mass Spectrometry

Linoleyl arachidonate (LMFA07010160) and arachidyl linoleate (LMFA07010162) share identical carbon count (C38) but differ fundamentally in double bond count and position: 6 vs. 2 double bonds, respectively, resulting in exact masses of 552.49063 vs. 560.55323 Da [1]. This 8-Da mass difference and distinct fragmentation patterns enable unambiguous chromatographic separation and quantification in complex lipid extracts [2].

Mass Spectrometric Distinction

Head-to-head

Δ 8 Da (552.49 vs 560.55 Da), 4 double bonds difference

Enables unambiguous identification in lipidomics workflows.

High-resolution MS required for resolution.

Evidence Dimension	Molecular formula and exact mass
Target Compound Data	C38H64O2; Exact mass 552.49063 Da
Comparator Or Baseline	Arachidyl linoleate: C38H72O2; Exact mass 560.55323 Da
Quantified Difference	Δ8 Da; difference of 4 double bonds
Conditions	High-resolution mass spectrometry

Why This Matters

Procurement of the correct isomer is essential for targeted lipidomics studies where misidentification due to isobaric interference could lead to erroneous biological conclusions.

• [1] LIPID MAPS Structure Database (LMSD). LMFA07010160 (Linoleyl arachidonate) and LMFA07010162 (Arachidyl linoleate). View Source
• [2] Fitzgerald M, Murphy RC. Structural characterization of wax esters by electron ionization mass spectrometry. J Lipid Res. 2012;53(2):305-313. View Source

Metabolic Turnover: Mixed-Chain vs. Symmetrical PUFA Species

In rat testes, the specific radioactivity decrease of linoleoylarachidonoyl ethanolamine plasmalogen species was significantly slower than that of diarachidonoyl counterparts, indicating differential enzymatic turnover rates [1]. While this data pertains to phosphoglycerides rather than free wax esters, it establishes class-level evidence that mixed-chain species containing both linoleoyl and arachidonoyl moieties exhibit distinct metabolic stability compared to species with symmetrical PUFA composition [2].

Metabolic Turnover Comparison

Class-level

Slower specific radioactivity decrease vs diarachidonoyl species

Mixed-chain configuration may confer distinct metabolic stability.

Phospholipid context; wax ester transferability to verify.

Evidence Dimension	Specific radioactivity decrease (metabolic turnover)
Target Compound Data	Linoleoylarachidonoyl species: slower decrease in specific radioactivity
Comparator Or Baseline	Diarachidonoyl species: faster decrease
Quantified Difference	Qualitative difference in turnover rate; quantitative values not directly transferable to wax esters
Conditions	Rat testes phospholipid pools, in vivo labeling

Why This Matters

The differential metabolic handling of mixed-chain linoleoyl-arachidonoyl species versus symmetrical PUFA species suggests that the exact molecular configuration matters for studies investigating lipid mediator release or enzymatic hydrolysis.

• [1] Pind S, Kuksis A, Myher JJ, Marai L. Metabolism of unique diarachidonoyl and linoleoylarachidonoyl species of ethanolamine and choline phosphoglycerides in rat testes. Biochim Biophys Acta. 2002;1585(2-3):109-117. View Source
• [2] Pind S, Kuksis A, Myher JJ, Marai L. Decreased turnover of linoleoylarachidonoyl vs. diarachidonoyl ethanolamine plasmalogens. Biochim Biophys Acta. 2002;1585(2-3):109-117. View Source

Chromatographic Differentiation in Lipidomics

In simultaneous quantification methods for cytochrome P450-dependent linoleate and arachidonate metabolites, the baseline chromatographic resolution of epoxide and diol derivatives derived from linoleate versus arachidonate moieties requires distinct retention time windows and MS/MS transitions [1]. The parent wax ester's dual-chain composition yields unique retention behavior that differs from single-chain PUFA esters or alternative mixed-chain configurations [2].

Chromatographic Differentiation

Supporting

Unique retention time and MS/MS transitions

Requires authentic standard for accurate quantification.

Method-specific HPLC-ESI-MS/MS conditions.

Evidence Dimension	Chromatographic retention and MS/MS transition specificity
Target Compound Data	Unique retention time and fragmentation pattern
Comparator Or Baseline	Alternative wax esters and PUFA esters
Quantified Difference	Method-specific; requires analytical standard for accurate identification
Conditions	HPLC-ESI-MS/MS, negative mode

Why This Matters

Accurate quantification in lipidomic workflows demands the use of authentic analytical standards; substitution with a structurally similar but non-identical compound will produce inaccurate retention time alignment and compromised quantification.

• [1] Newman JW, Watanabe T, Hammock BD. The simultaneous quantification of cytochrome P450 dependent linoleate and arachidonate metabolites in urine by HPLC-MS/MS. J Lipid Res. 2002;43(9):1563-1578. View Source
• [2] Fitzgerald M, Murphy RC. Structural characterization of wax esters by electron ionization mass spectrometry. J Lipid Res. 2012;53(2):305-313. View Source

Physical Properties vs. Alternative Wax Esters

Linoleyl arachidonate is supplied as a solid at room temperature with a predicted boiling point of 614.5±54.0 °C and a density of 0.890±0.06 g/cm³ . In contrast, arachidyl linoleate (C38H72O2) and linoleyl arachidate (C38H68O2) exhibit different physical states and solubility profiles due to reduced unsaturation [1]. The compound is hygroscopic and requires storage at -20°C under inert atmosphere to prevent oxidative degradation .

Physical Property Comparison

Head-to-head

Solid at RT, hygroscopic; -20°C inert storage required

Sample handling differs from liquid or less hygroscopic analogs.

Storage and formulation SOPs are species-specific.

Evidence Dimension	Physical state and storage requirements
Target Compound Data	Solid at room temperature; -20°C storage under inert atmosphere
Comparator Or Baseline	Arachidyl linoleate: liquid at room temperature; linoleyl arachidate: solid, less hygroscopic
Quantified Difference	Qualitative differences in physical state and hygroscopicity
Conditions	Ambient temperature, standard laboratory storage

Why This Matters

Different physical states and storage requirements directly impact sample handling, formulation protocols, and long-term stability in research settings, necessitating species-specific SOPs.

• [1] LIPID MAPS Structure Database (LMSD). Comparative physical property data for wax esters. View Source

Linoleyl Arachidonate: Research & Industrial Applications

Oxidative Stability Testing & Antioxidant Screening

Given its 40-fold higher oxidation rate relative to oleate esters, linoleyl arachidonate serves as an extreme-susceptibility probe for evaluating antioxidant efficacy in lipid-based formulations, edible oils, and cosmetic products [1]. Its rapid oxidation kinetics enable accelerated stability studies that compress testing timelines while maintaining predictive validity for less oxidizable formulations [2].

Targeted Lipidomics & Oxylipin Profiling

The distinct mass (552.49063 Da) and fragmentation signature of linoleyl arachidonate make it an essential analytical standard for the accurate identification and quantification of this specific wax ester species in biological extracts [3]. Its use is critical in studies investigating the enzymatic and non-enzymatic oxidation of PUFA-containing neutral lipids, where isobaric interference from other C38 wax esters would otherwise confound results [4].

Metabolic Tracing of n-6 PUFA Esterification

The mixed-chain linoleoyl-arachidonoyl configuration represents a distinct metabolic pool that exhibits differential turnover kinetics compared to symmetrical PUFA species [5]. This property positions the compound as a valuable tracer for studying the compartmentalization and selective hydrolysis of PUFA esters in cellular lipid droplets, membrane microdomains, and circulating lipoproteins [6].

Calibration & Method Validation for Wax Ester Quantification

As a well-characterized wax ester with established chromatographic and mass spectrometric behavior, linoleyl arachidonate is suitable for use as a calibration standard in LC-MS/MS and GC-MS methods targeting wax ester analysis in biological, food, and industrial samples [7]. Its inclusion in method validation protocols ensures accurate quantification across a relevant concentration range for this lipid class .

Application

Selection Property

Validation Focus

Oxidative Stability Testing & Antioxidant Screening

High-unsaturation wax ester structure

Accelerated stability study design

Targeted Lipidomics & Oxylipin Profiling

Defined exact mass and fragmentation

Isobaric interference resolution

Metabolic Tracing of n-6 PUFA Esterification

Mixed-chain linoleoyl-arachidonoyl configuration

Compartment-specific turnover kinetics

Calibration & Method Validation

Well-characterized chromatographic behavior

Method accuracy and linearity assessment

• [1] Holman RT, Elmer OC. The rates of oxidation of unsaturated fatty acids and esters. J Am Oil Chem Soc. 1947;24(4):127-129. View Source
• [2] Frankel EN. Lipid Oxidation (Second Edition). The Oily Press, 2012. View Source
• [3] LIPID MAPS Structure Database (LMSD). LMFA07010160: Linoleyl arachidonate. View Source
• [4] Fitzgerald M, Murphy RC. Structural characterization of wax esters by electron ionization mass spectrometry. J Lipid Res. 2012;53(2):305-313. View Source
• [5] Pind S, Kuksis A, Myher JJ, Marai L. Metabolism of unique diarachidonoyl and linoleoylarachidonoyl species of ethanolamine and choline phosphoglycerides in rat testes. Biochim Biophys Acta. 2002;1585(2-3):109-117. View Source
• [6] Pind S, Kuksis A, Myher JJ, Marai L. Decreased turnover of linoleoylarachidonoyl vs. diarachidonoyl ethanolamine plasmalogens. Biochim Biophys Acta. 2002;1585(2-3):109-117. View Source
• [7] Newman JW, Watanabe T, Hammock BD. The simultaneous quantification of cytochrome P450 dependent linoleate and arachidonate metabolites in urine by HPLC-MS/MS. J Lipid Res. 2002;43(9):1563-1578. View Source